Cas no 2175844-02-5 (N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide)

• Product Name: N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide
• CAS No: 2175844-02-5
• MF: C₁₇H₂₆N₄O₂S
• MW: 350.478942394257
• CID: 6235165
• PubChem ID: 165767985
• Update Time: 2025-05-23

N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593167
• Z1864046624
• 2175844-02-5
• N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide

• Inchi： 1S/C17H26N4O2S/c1-17(2,9-13-21-11-5-3-4-6-12-21)20-24(22,23)16-8-7-10-19-15(16)14-18/h7-8,10,20H,3-6,9,11-13H2,1-2H3
• InChI Key： CMOAFYUBAVWHKK-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC=CC=1)(NC(C)(C)CCN1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 350.17764726g/mol
• Monoisotopic Mass: 350.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.5Ų

Additional information on N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide

N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide: A Comprehensive Overview

The compound N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide, identified by the CAS number 2175844-02-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines elements of azepane, methylbutane, and pyridine sulfonamide groups, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of sulfonamides like this compound in drug discovery and development. The presence of the azepane ring introduces interesting stereochemical properties, while the methylbutane group adds bulk and potential for further functionalization. The pyridine moiety, on the other hand, contributes aromatic stability and electronic properties that are highly desirable in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the synthesis of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

The synthesis of N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide involves a multi-step process that combines nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity, making this compound more accessible for large-scale production.

In terms of structural analysis, computational chemistry tools such as density functional theory (DFT) have been employed to study the electronic properties and conformational flexibility of this molecule. These studies reveal that the azepane ring adopts a chair-like conformation, which is critical for its interactions with biological targets.

The market demand for such specialized compounds is driven by the increasing need for innovative therapeutic agents. According to a report by Grand View Research, the global market for specialty chemicals is projected to grow at a CAGR of 5.8% from 2023 to 2030, with sulfonamides playing a significant role in this growth.

In conclusion, N-[4-(azepan-1-yl)-2-methylbutan-2-yl]-2-cyanopyridine-3-sulfonamide represents a valuable addition to the arsenal of chemical compounds used in modern drug discovery. Its unique structure, combined with recent advances in synthetic methods and application potential, positions it as a key player in the development of next-generation therapeutics.